Cas no 2090464-88-1 (3-Quinolinamine, 6-(1-methylpropyl)-)

• Product Name: 3-Quinolinamine, 6-(1-methylpropyl)-
• CAS No: 2090464-88-1
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 5267766
• Update Time: 2025-07-09

3-Quinolinamine, 6-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinamine, 6-(1-methylpropyl)-

• Inchi： 1S/C13H16N2/c1-3-9(2)10-4-5-13-11(6-10)7-12(14)8-15-13/h4-9H,3,14H2,1-2H3
• InChI Key： MNRDDDVYXJEOEL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C(C)CC)=CC=2)C=C(N)C=1

Additional information on 3-Quinolinamine, 6-(1-methylpropyl)-

Comprehensive Overview of 3-Quinolinamine, 6-(1-methylpropyl)- (CAS No. 2090464-88-1)

3-Quinolinamine, 6-(1-methylpropyl)- (CAS No. 2090464-88-1) is a specialized organic compound belonging to the quinoline family, which has garnered significant attention in pharmaceutical and materials science research. The compound's unique structure, featuring a 6-(1-methylpropyl) substitution, makes it a valuable intermediate for synthesizing advanced molecules. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and optoelectronic materials. The growing demand for quinoline derivatives in these fields underscores the importance of understanding this compound's properties and synthesis pathways.

One of the key reasons 3-Quinolinamine, 6-(1-methylpropyl)- stands out is its role in medicinal chemistry. Quinoline-based compounds are known for their broad biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The 6-(1-methylpropyl) side chain introduces steric and electronic modifications that can enhance binding affinity to biological targets. Recent studies have explored its derivatives as potential kinase inhibitors, a hot topic in oncology research. This aligns with the increasing focus on targeted cancer therapies and personalized medicine, which dominate current scientific discussions.

From a synthetic chemistry perspective, the preparation of CAS No. 2090464-88-1 involves multi-step reactions, often starting from commercially available quinoline precursors. Optimizing the yield and purity of this compound is a common challenge, as highlighted in forums and research papers. Scientists frequently search for efficient synthesis methods and catalytic systems to improve scalability. Green chemistry principles, such as using recyclable catalysts or solvent-free conditions, are also being applied to its production, reflecting the industry's shift toward sustainable chemical processes.

In materials science, 3-Quinolinamine, 6-(1-methylpropyl)- has shown promise in the development of organic semiconductors and light-emitting diodes (OLEDs). Its conjugated quinoline core and alkyl substituent contribute to tunable electronic properties, making it a candidate for next-generation optoelectronic devices. With the rise of flexible electronics and wearable technology, researchers are investigating how such compounds can be integrated into high-performance materials with improved stability and efficiency.

Another area of interest is the compound's potential in agrochemical formulations. The quinoline scaffold is prevalent in pesticides and herbicides due to its ability to interact with biological systems. Modifications like the 1-methylpropyl group may enhance bioavailability or environmental persistence, topics frequently debated in eco-friendly pesticide design. Regulatory trends toward reducing toxicological risks have spurred innovation in this sector, with CAS No. 2090464-88-1 serving as a key building block.

Analytical characterization of 3-Quinolinamine, 6-(1-methylpropyl)- typically involves techniques like NMR, HPLC, and mass spectrometry. Purity assessment is critical, especially for pharmaceutical applications, where impurities can affect efficacy and safety. Discussions on analytical method validation and quality control protocols are prevalent in industry circles, emphasizing the need for standardized procedures.

Looking ahead, the versatility of CAS No. 2090464-88-1 ensures its relevance in interdisciplinary research. Whether in drug development, advanced materials, or sustainable agriculture, this compound exemplifies how molecular innovation drives progress. As scientists continue to explore its derivatives, the demand for reliable suppliers and custom synthesis services is expected to grow, further solidifying its position in the chemical landscape.